Cas no 6067-44-3 (1-(2-methylprop-1-en-1-yl)-2-nitrobenzene)

• Product name: 1-(2-methylprop-1-en-1-yl)-2-nitrobenzene
• CAS No: 6067-44-3
• MF: C₁₀H₁₁NO₂
• MW: 177.19984
• CID: 1621746
• PubChem ID: 14933250

1-(2-methylprop-1-en-1-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylprop-1-en-1-yl)-2-nitrobenzene
• 1-(2-Methyl-1-propen-1-yl)-2-nitrobenzene
• Benzene,1-(2-methyl-1-propen-1-yl)-2-nitro-
• Benzene, 1-(2-methyl-1-propen-1-yl)-2-nitro-
• 6067-44-3
• SCHEMBL4048259

• Inchi： InChI=1S/C10H11NO2/c1-8(2)7-9-5-3-4-6-10(9)11(12)13/h3-7H,1-2H3
• InChI Key： XMGFCUOCBDYVCR-UHFFFAOYSA-N
• SMILES： CC(=CC1=CC=CC=C1[N+](=O)[O-])C

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 278.103°C at 760 mmHg
• Flash Point: 120.394°C
• Refractive Index: 1.585
• PSA: 43.14
• LogP: 3.54120